Cas no 2171205-29-9 ((2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid
• CAS No: 2171205-29-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6592713
• PubChem ID: 165559817
• Update Time: 2025-05-21

(2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid
• 2171205-29-9
• EN300-1503660
• (2S,3R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c1-13(2)20(22(28)25-21(14(3)27)23(29)30)26-24(31)32-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19-21,27H,12H2,1-3H3,(H,25,28)(H,26,31)(H,29,30)/t14-,20-,21+/m1/s1
• InChI Key： GMHXFIQQPSWMQB-IFZYUDKTSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 721.7±60.0 °C(Predicted)
• pka: 3.30±0.10(Predicted)

Additional information on (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid (CAS No. 2171205-29-9)

The compound (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid (CAS No. 2171205-29-9) is a highly specialized chiral amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc-protected amino group and hydroxybutanoic acid moiety, make it a valuable building block for drug discovery and bioconjugation. Recent trends in peptide therapeutics and targeted drug delivery have increased demand for such advanced intermediates.

In the context of modern biopharmaceutical innovation, this compound addresses key challenges in peptide stability and bioavailability enhancement. The presence of both hydrophilic (hydroxy group) and hydrophobic (methylbutanamido) components allows for fine-tuning of molecular properties, which is crucial for developing next-generation biologics. Researchers particularly value its stereochemical purity (2S,3R configuration) when creating conformationally constrained peptides with improved target specificity.

The Fmoc-protecting group in this molecule follows current green chemistry trends, as it can be removed under mild basic conditions without harsh reagents. This aligns with the pharmaceutical industry's shift toward environmentally sustainable synthesis methods. Analytical techniques like HPLC-MS and chiral chromatography are essential for quality control, ensuring the compound meets stringent requirements for GMP-grade applications in clinical-stage compounds.

From a structure-activity relationship perspective, the β-hydroxy acid functionality contributes to enhanced membrane permeability, a critical factor in oral peptide drug development. The compound's molecular weight (approximately 454.5 g/mol) positions it favorably within the beyond Rule of Five chemical space that's gaining attention for macrocyclic drug design. These characteristics explain its growing use in peptidomimetic research and protein-protein interaction inhibitors.

Storage and handling recommendations for CAS No. 2171205-29-9 emphasize protection from moisture at -20°C, reflecting its sensitivity to hydrolytic degradation. The compound's solubility profile (typically in DMSO or DMF) makes it compatible with standard solid-phase peptide synthesis protocols. Recent patent literature reveals its incorporation in anti-inflammatory peptides and metabolic disorder therapeutics, demonstrating its versatility across therapeutic areas.

Quality specifications for this material typically include ≥95% purity by HPLC analysis, with strict controls on diastereomeric impurities. The synthetic route often involves asymmetric catalysis to establish the critical (2S,3R) configuration, followed by Fmoc protection of the amine group. These manufacturing considerations are particularly relevant for researchers investigating peptide vaccines and cell-penetrating peptides, where batch-to-batch consistency is paramount.

Emerging applications in ADC (antibody-drug conjugate) linker chemistry have further expanded the utility of this compound. The carboxylic acid terminus provides an attachment point for conjugation, while the hydroxyl group can serve as a secondary modification site. Such bifunctionality is driving innovation in precision oncology platforms, where researchers require sophisticated building blocks with multiple orthogonal reactive groups.

In computational drug design, the conformational preferences of (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid are studied using molecular dynamics simulations to predict its behavior in peptide folding contexts. This computational approach complements experimental studies of its hydrogen bonding capacity and rotational barrier characteristics, which influence secondary structure formation in designed peptides.

The compound's patent landscape shows increasing activity since 2020, particularly in areas of GPCR-targeting peptides and enzyme inhibitors. Its structural complexity enables the creation of privileged scaffolds that mimic natural protein interaction surfaces. This explains why it's frequently referenced in publications about cyclic peptide libraries and protein surface mimetics, where researchers seek to combine the advantages of small molecules and biologics.

From a regulatory perspective, proper documentation of the chiral purity and impurity profile is essential when this compound is used in preclinical development. Analytical method development focuses on stereoisomer separation techniques to ensure accurate characterization. These quality assurance measures support its application in translational research projects aiming to bridge discovery and clinical development phases.